Cas no 16588-73-1 (Benzene,1-isocyanato-4-nitro-2-(trifluoromethyl)-)

• Product Name: Benzene,1-isocyanato-4-nitro-2-(trifluoromethyl)-
• CAS No: 16588-73-1
• MF: C₈H₃F₃N₂O₃
• MW: 232.116232156754
• CID: 121751
• PubChem ID: 5083975
• Update Time: 2025-04-18

Benzene,1-isocyanato-4-nitro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-isocyanato-4-nitro-2-(trifluoromethyl)-
• 1-isocyanato-4-nitro-2-(trifluoromethyl)benzene
• 4-Nitro-2-trifluormethyl-phenylisocyanat
• 4-nitro-2-trifluoromethylphenyl isocyanate
• 4-NITRO-2-(TRIFLUOROMETHYL)PHENYL ISOCY&
• SCHEMBL2976028
• 4-Nitro-2-(trifluoromethyl)phenyl isocy
• DTXSID50408158
• starbld0001033
• J-010236
• 16588-73-1
• 4-Nitro-2-(trifluoromethyl)phenyl isocyanate
• Benzene, 1-isocyanato-4-nitro-2-(trifluoromethyl)-
• 4-Nitro-2-(trifluoromethyl)phenylisocyanate

• Inchi： 1S/C8H3F3N2O3/c9-8(10,11)6-3-5(13(15)16)1-2-7(6)12-4-14/h1-3H
• InChI Key： FWBGKEPRECQBTL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1N=C=O)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 232.01000
• Monoisotopic Mass: 232.00957645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.509 g/mL at 25 °C(lit.)
• Boiling Point: 255-256 °C(lit.)
• Flash Point: 111 °F
• Refractive Index: n20/D 1.5370(lit.)
• PSA: 75.25000
• LogP: 3.10410
• Solubility: Not determined

Benzene,1-isocyanato-4-nitro-2-(trifluoromethyl)- Security Information

• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R10; R20/21/22; R36/37/38